molecular formula C23H19N5O3 B14977031 2-[2-(4-methoxyphenyl)-5-oxo-5,6-dihydro-4H-imidazo[1,2-b][1,2,4]triazol-6-yl]-N-(naphthalen-1-yl)acetamide

2-[2-(4-methoxyphenyl)-5-oxo-5,6-dihydro-4H-imidazo[1,2-b][1,2,4]triazol-6-yl]-N-(naphthalen-1-yl)acetamide

Cat. No.: B14977031
M. Wt: 413.4 g/mol
InChI Key: SELXROXHZGQHJJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[2-(4-Methoxyphenyl)-5-oxo-5,6-dihydro-4H-imidazo[1,2-b][1,2,4]triazol-6-yl]-N-(naphthalen-1-yl)acetamide is a heterocyclic compound featuring a fused imidazo[1,2-b][1,2,4]triazole core substituted with a 4-methoxyphenyl group at position 2 and an acetamide-linked naphthalen-1-yl moiety at position 4. This structure integrates aromatic, heterocyclic, and amide functionalities, which are common in pharmacologically active molecules.

Properties

Molecular Formula

C23H19N5O3

Molecular Weight

413.4 g/mol

IUPAC Name

2-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl]-N-naphthalen-1-ylacetamide

InChI

InChI=1S/C23H19N5O3/c1-31-16-11-9-15(10-12-16)21-25-23-26-22(30)19(28(23)27-21)13-20(29)24-18-8-4-6-14-5-2-3-7-17(14)18/h2-12,19H,13H2,1H3,(H,24,29)(H,25,26,27,30)

InChI Key

SELXROXHZGQHJJ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C2=NN3C(C(=O)NC3=N2)CC(=O)NC4=CC=CC5=CC=CC=C54

Origin of Product

United States

Comparison with Similar Compounds

Triazole-Based Acetamides ()

Compounds such as N-(4-Chlorophenyl)-2-(4-((naphthalen-1-yloxy)methyl)-1H-1,2,3-triazol-1-yl)acetamide (6m) and 2-(4-((Naphthalen-1-yloxy)methyl)-1H-1,2,3-triazol-1-yl)-N-(3-nitrophenyl)acetamide (6c) share the acetamide-naphthalene motif but differ in their heterocyclic cores. These derivatives are synthesized via 1,3-dipolar cycloaddition between azides and alkynes under copper catalysis (Cu(OAc)₂), yielding 1,2,3-triazole rings .

Imidazothiadiazole Derivatives ()

Compounds like 2-(naphthalen-1-ylmethyl)-6-arylimidazo[2,1-b][1,3,4]thiadiazol-5-yl thiocyanate (8a-g) feature sulfur-containing heterocycles (imidazothiadiazole) instead of imidazo-triazole. These are synthesized via bromination and thiocyanation of precursor imidazothiadiazoles . The absence of sulfur in the target compound may influence electronic properties and metabolic stability.

Key Observations:

Sulfur-containing imidazothiadiazoles () exhibit distinct electronic profiles, which may alter redox activity or metabolic pathways .

Naphthalen-1-ylamide: Aromatic stacking interactions may favor binding to hydrophobic pockets in enzymes or receptors, similar to naphthalen-1-yloxy groups in 6m and 6c .

Synthetic Complexity :

  • The target compound’s synthesis likely demands advanced cyclization strategies, whereas triazole analogs are accessible via modular click chemistry .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.